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Compound of Interest
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Cat. No.: B10814437

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NVP-AAM077, also known as PEAQX, is a potent and competitive antagonist of the N-methyl-

D-aspartate (NMDA) receptor.[1][2][3] It functions by binding at the glutamate site on the GluN2

subunits and exhibits a degree of selectivity for receptors containing the GluN2A subunit over

those with the GluN2B subunit.[1][4][5] This characteristic makes NVP-AAM077 a valuable

pharmacological tool for dissecting the specific roles of GluN2A-containing NMDA receptors in

synaptic transmission, plasticity, and various neurological conditions. These application notes

provide a comprehensive protocol for the preparation and intraperitoneal (i.p.) administration of

NVP-AAM077 in rodent models, summarizing key data and illustrating relevant pathways and

workflows.

Data Presentation
Quantitative data regarding the properties, solubility, and established in vivo dosages of NVP-
AAM077 are summarized below for ease of reference.

Table 1: Physicochemical and Pharmacological Properties of NVP-AAM077
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Property Description Source(s)

Mechanism of Action

Competitive antagonist at
the glutamate binding site
of the NMDA receptor.

[1][4]

Subunit Selectivity

Preferential for GluN2A-

containing NMDA receptors

over GluN2B-containing

receptors.

[1][4][5]

IC₅₀ (human)

~0.27 µM (for hNMDAR 1A/2A)

vs. ~29.6 µM (for hNMDAR

1A/2B).

[6]

IC₅₀ (general) 8 nM. [2]

Molecular Formula C₁₇H₁₇BrN₃O₅P [2]

| Molecular Weight | 454.2 g/mol |[2] |

Table 2: Solubility and Vehicle Information for NVP-AAM077

Solvent
Solubility / Recommended
Use

Source(s)

Water Soluble. [1][2][7]

Saline (0.9%)
Recommended vehicle for in

vivo injections.
[8]

DMSO & Saline

Can be dissolved in DMSO

and subsequently diluted with

sterile saline.

[6]

| H₂O (heated/sonicated) | 22.9 mg/mL (40.88 mM). Sonication and heating are recommended

for dissolution. |[9] |

Table 3: Reported In Vivo Dosages for NVP-AAM077 Administration
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Animal Model Dose
Administration
Route

Application Source(s)

Mouse 10 mg/kg
Intraperitoneal
(i.p.)

Cerebral
Ischemia
Study

[6]

Mouse 23 mg/kg (ED₅₀)
Systemic

(unspecified)

Maximal

Electroshock

(Seizure) Test

[2][3]

Rat 10 mg/kg
Intraperitoneal

(i.p.)

Antidepressant-

like Effects Study
[10]

Rat 1.25, 3.75 mg/kg
Subcutaneous

(s.c.)

Social Behavior

Study
[8]

| Rat | 10-40 mg/kg | Subcutaneous (s.c.) | Motor Activity Study |[6] |

Table 4: General Guidelines for Intraperitoneal Injections in Rodents

Species Needle Gauge
Max Injection
Volume

Source(s)

Mouse 25-30 G
< 10 mL/kg (e.g.,
0.25 mL for a 25g
mouse)

[11][12]

| Rat | 23-25 G | < 10 mL/kg (e.g., 2.5 mL for a 250g rat) |[12] |

Experimental Protocols
Protocol 1: Preparation of NVP-AAM077 for
Intraperitoneal Injection
This protocol describes the preparation of a sterile NVP-AAM077 solution suitable for in vivo

i.p. administration.
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Materials:

NVP-AAM077 powder

Sterile, pyrogen-free 0.9% saline solution

Sterile microcentrifuge tubes or vials

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Procedure:

Calculate Required Mass: Determine the total amount of NVP-AAM077 required based on

the desired dose (e.g., 10 mg/kg), the number of animals, and their average weight. Prepare

a slight excess to account for transfer losses.

Weigh Compound: Accurately weigh the calculated mass of NVP-AAM077 powder in a

sterile microcentrifuge tube.

Add Vehicle: Add the appropriate volume of sterile 0.9% saline to the tube to achieve the

desired final concentration. The concentration should be calculated to ensure the final

injection volume is within the recommended limits for the animal model (see Table 4).

Dissolve Compound: Vortex the solution thoroughly. If solubility issues arise, gentle warming

or sonication may be used, as recommended by some suppliers.[9] Ensure the compound is

fully dissolved and no precipitate is visible.

Sterile Filtration: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

and expel the solution into a new sterile vial. This step removes any potential microbial

contamination.

Storage: It is recommended to prepare and use solutions on the same day.[1] If storage is

necessary, solutions may be stored at -20°C for up to one month.[1] Before use, thaw the

solution, bring it to room temperature, and check for any precipitation.
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Protocol 2: Intraperitoneal (i.p.) Injection Procedure in
Rodents
This protocol provides a step-by-step guide for safely administering the prepared NVP-
AAM077 solution via i.p. injection.

Materials:

Prepared sterile NVP-AAM077 solution

Appropriately sized sterile syringes and needles (see Table 4)

70% ethanol or other suitable skin disinfectant

Gauze or cotton swabs

Procedure:

Animal Restraint:

Mouse: Gently restrain the mouse using a preferred method, such as the "three-finger"

grip, by grasping the loose skin over the shoulders. The tail can be secured to minimize

lower body movement.[11]

Rat: A two-person technique is recommended. One person restrains the rat with its head

held lower than its body, while the second person performs the injection.[12]

Identify Injection Site: Turn the restrained animal so its abdomen is facing upwards. The

target injection site is the lower right quadrant of the abdomen.[11] This location minimizes

the risk of puncturing the cecum, bladder, or other vital organs.

Prepare Site: Disinfect the injection site with a cotton swab soaked in 70% ethanol. Tilt the

animal's head downwards to help shift the abdominal organs cranially, away from the

injection site.[11]

Perform Injection:

Insert the needle, bevel up, at a 30-45° angle into the identified lower right quadrant.[11]
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Gently aspirate by pulling back the plunger to ensure no blood (indicating vessel puncture)

or other fluids are drawn into the syringe.[12]

If aspiration is clear, depress the plunger steadily to administer the solution. Avoid

unnecessary movement of the needle within the abdominal cavity.[11]

Withdraw Needle: Once the injection is complete, withdraw the needle swiftly and smoothly.

Post-Procedure Monitoring: Return the animal to its cage and monitor it for any signs of

adverse reactions, such as distress, abdominal swelling, or mobility issues.
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Caption: Mechanism of NVP-AAM077 as a competitive antagonist at the NMDA receptor.
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Caption: Inhibition of the CaMKIV-TORC1-CREB pathway by NVP-AAM077.[6]
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Caption: Experimental workflow for NVP-AAM077 intraperitoneal injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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